![molecular formula C13H12Cl3N B1453091 (2-Chlorophenyl)(4-chlorophenyl)methanamine hydrochloride CAS No. 1333676-58-6](/img/structure/B1453091.png)
(2-Chlorophenyl)(4-chlorophenyl)methanamine hydrochloride
Overview
Description
Scientific Research Applications
Synthesis of Pharmaceutical Compounds
(2-Chlorophenyl)(4-chlorophenyl)methanamine hydrochloride has been utilized as an intermediate in the synthesis of various pharmaceutical compounds. One notable example is its use in the improved industrial synthesis of the antidepressant sertraline hydrochloride. This synthesis process leverages intermediates like N-[4-(3,4-Dichlorophenyl)-3,4-dihydro-1(2H)-naphthalenylidene]-methanamine N-oxide, offering advantages in terms of yield and environmental safety (Vukics et al., 2002). Similarly, a simplified process for preparing N-[4-(3,4-Dichlorophenyl)-3,4-dihydro-1(2H)-naphthalenylidene]methanamine, a key intermediate in sertraline hydrochloride synthesis, demonstrates a cleaner and more efficient alternative to traditional methods (Taber et al., 2004).
Crystal Structure Analysis
The compound has been involved in crystal structure studies, providing insights into molecular conformations and interactions. For instance, the crystal structure of (S)-(+)-ketamine hydrochloride, where this compound plays a role, has been determined, revealing the compound's potential in anesthetic applications (Hakey et al., 2008).
Photogeneration and Reactivity Studies
Studies have also delved into the photogeneration and reactivity of certain aryl cations derived from aromatic halides, with compounds like 4-chlorophenol and 4-chloroanisole leading mainly to reductive dehalogenation. Such studies provide insights into the chemical behavior and potential applications of these compounds in various reactions (Protti et al., 2004).
Chemical Synthesis and Optimization
The compound has been used in various chemical synthesis processes, demonstrating its versatility in creating different chemical structures. For instance, the synthesis of 2-aryl-4-(2-hydroxyetiyl)-2-morpholinol hydrochloride involved using this compound, showcasing the compound's role in creating structurally diverse molecules (Peng, 2004).
Environmental and Catalytic Studies
The compound has also been part of studies focusing on environmental remediation and catalytic processes. For example, research on the hydrodechlorination reactivity of chlorophenols over Raney Ni catalysts demonstrates the compound's involvement in significant chemical transformations, pertinent to environmental cleanup efforts (Ma et al., 2010).
Mechanism of Action
Target of Action
Similar compounds are known to interact with various receptors and enzymes in the body .
Mode of Action
It’s worth noting that the compound’s structure suggests potential interactions with various biological targets .
Biochemical Pathways
Similar compounds are known to influence a variety of biochemical pathways, including those involved in neurotransmission .
Pharmacokinetics
The compound’s chemical structure suggests that it may be well-absorbed and distributed throughout the body .
Result of Action
Similar compounds are known to exert various effects at the molecular and cellular levels .
Action Environment
The action, efficacy, and stability of (2-Chlorophenyl)(4-chlorophenyl)methanamine hydrochloride can be influenced by various environmental factors, including pH, temperature, and the presence of other substances .
Properties
IUPAC Name |
(2-chlorophenyl)-(4-chlorophenyl)methanamine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11Cl2N.ClH/c14-10-7-5-9(6-8-10)13(16)11-3-1-2-4-12(11)15;/h1-8,13H,16H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DVIBUXXKGRGGNO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(C2=CC=C(C=C2)Cl)N)Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12Cl3N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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